Cas no 403835-17-6 (ethyl 4-2-(1H-1,3-benzodiazol-2-ylsulfanyl)acetamidobenzoate)

• Product Name: ethyl 4-2-(1H-1,3-benzodiazol-2-ylsulfanyl)acetamidobenzoate
• CAS No: 403835-17-6
• MF: C₁₈H₁₇N₃O₃S
• MW: 355.410882711411
• CID: 6586284
• PubChem ID: 1036042
• Update Time: 2025-11-01

ethyl 4-2-(1H-1,3-benzodiazol-2-ylsulfanyl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-2-(1H-1,3-benzodiazol-2-ylsulfanyl)acetamidobenzoate
• ethyl 4-(2-((1H-benzo[d]imidazol-2-yl)thio)acetamido)benzoate
• Benzoic acid, 4-[[2-(1H-benzimidazol-2-ylthio)acetyl]amino]-, ethyl ester
• ethyl 4-[[2-(1H-benzimidazol-2-ylsulfanyl)acetyl]amino]benzoate
• Z19650601
• 403835-17-6
• Oprea1_153695
• EU-0019998
• Oprea1_425742
• ethyl 4-[2-(1H-1,3-benzodiazol-2-ylsulfanyl)acetamido]benzoate
• ethyl 4-{[(1H-benzimidazol-2-ylsulfanyl)acetyl]amino}benzoate
• F1016-0324
• AKOS000368605
• ZINC00706280

• Inchi： 1S/C18H17N3O3S/c1-2-24-17(23)12-7-9-13(10-8-12)19-16(22)11-25-18-20-14-5-3-4-6-15(14)21-18/h3-10H,2,11H2,1H3,(H,19,22)(H,20,21)
• InChI Key： PUOWWCPSVLJTNC-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CSC2NC3=CC=CC=C3N=2)=O)C=C1

Computed Properties

• Exact Mass: 355.09906259g/mol
• Monoisotopic Mass: 355.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 10.59±0.10(Predicted)

Additional information on ethyl 4-2-(1H-1,3-benzodiazol-2-ylsulfanyl)acetamidobenzoate

Professional Introduction to Ethyl 4-2-(1H-1,3-benzodiazol-2-ylsulfanyl)acetamidobenzoate (CAS No. 403835-17-6)

Ethyl 4-2-(1H-1,3-benzodiazol-2-ylsulfanyl)acetamidobenzoate, a compound with the chemical identifier CAS No. 403835-17-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structure of this molecule, featuring a benzoate backbone coupled with an acetamide group and a benzodiazole sulfanyl moiety, positions it as a candidate for further exploration in drug discovery and development.

The benzodiazole sulfanyl group is particularly noteworthy, as it introduces a sulfur atom that can participate in various chemical interactions, enhancing the molecule's versatility. This feature is often exploited in medicinal chemistry to modulate the pharmacokinetic and pharmacodynamic properties of compounds. The presence of the acetamide moiety further suggests that this compound may exhibit biological activity relevant to central nervous system (CNS) disorders, pain management, or anti-inflammatory responses.

Recent research in the field of heterocyclic chemistry has highlighted the importance of benzodiazole derivatives in developing novel therapeutic agents. Studies have demonstrated that modifications in the benzodiazole ring can significantly alter the pharmacological profile of these compounds. For instance, the introduction of sulfur atoms can lead to enhanced binding affinity to specific receptors or enzymes, thereby improving therapeutic efficacy.

Ethyl 4-2-(1H-1,3-benzodiazol-2-ylsulfanyl)acetamidobenzoate has been synthesized and characterized through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analytical methods have confirmed the structural integrity of the compound and provided insights into its molecular interactions. The synthesis involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity.

In terms of biological activity, preliminary in vitro studies have suggested that this compound may possess inhibitory properties against certain enzymes and receptors implicated in various diseases. Specifically, its potential to interact with sigma receptors has been a point of interest for researchers investigating CNS disorders. Additionally, the compound's ability to modulate inflammatory pathways has been observed in cell-based assays, indicating its potential as an anti-inflammatory agent.

The benzoate group in Ethyl 4-2-(1H-1,3-benzodiazol-2-ylsulfanyl)acetamidobenzoate also contributes to its overall pharmacological profile. Benzoate derivatives are known for their stability and bioavailability, making them attractive candidates for pharmaceutical development. Furthermore, the ester functionality at the ethyl group provides a site for further chemical modifications, allowing for the creation of analogues with enhanced properties.

Current research trends in medicinal chemistry emphasize the importance of structure-activity relationships (SAR) in drug design. Ethyl 4-2-(1H-1,3-benzodiazol-2-ylsulfanyl)acetamidobenzoate serves as a valuable scaffold for exploring SAR by allowing modifications at various positions on its molecular structure. Such modifications can lead to compounds with improved selectivity, reduced side effects, and enhanced therapeutic outcomes.

The synthesis and characterization of this compound also highlight advancements in green chemistry principles. Modern synthetic methodologies aim to minimize waste and energy consumption while maintaining high efficiency. Techniques such as catalytic reactions and solvent-free conditions have been employed to achieve these goals, aligning with global efforts to promote sustainable chemical practices.

Future studies on Ethyl 4-2-(1H-1,3-benzodiazol-2-ylsulfanyl)acetamidobenzoate will likely focus on its pharmacokinetic properties and potential clinical applications. Pharmacokinetic studies are essential for understanding how a drug is absorbed, distributed, metabolized, and excreted by the body. These studies will provide critical data for determining appropriate dosing regimens and identifying any potential drug-drug interactions.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have become indispensable tools for predicting the binding affinity and interaction patterns of compounds like Ethyl 4-2-(1H-1,3-benzodiazol-2-ylsulfanyl)acetamidobenzoate with biological targets. These predictions can guide experimental efforts and accelerate the development process by identifying promising candidates early in the discovery pipeline.

In conclusion, Ethyl 4-2-(1H-1,3-benzodiazol-2-ylsulfanyl)acetamidobenzoate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing unmet medical needs across various therapeutic areas.